Cas no 1554659-71-0 (Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]-)

• Product Name: Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]-
• CAS No: 1554659-71-0
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 5301870
• Update Time: 2025-07-21

Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]-

• Inchi： 1S/C7H15NOS/c8-3-4-9-7-1-5-10-6-2-7/h7H,1-6,8H2
• InChI Key： NLGQCPCYDJBIMP-UHFFFAOYSA-N
• SMILES： C(N)COC1CCSCC1

Additional information on Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]-

Comprehensive Overview of Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]- (CAS No. 1554659-71-0)

Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]- (CAS No. 1554659-71-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure combining an ethanamine backbone with a tetrahydro-2H-thiopyran-4-yl ether moiety, exhibits versatile applications in drug discovery and material science. Its CAS number 1554659-71-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

The growing interest in Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]- aligns with current trends in small-molecule therapeutics and biocompatible materials. Recent studies highlight its potential as a building block for designing novel enzyme inhibitors or receptor modulators, addressing widespread queries about "next-generation drug scaffolds" in AI-driven literature searches. The compound’s thiopyran ring contributes to enhanced metabolic stability—a hot topic in medicinal chemistry optimization discussions.

From a synthetic perspective, CAS 1554659-71-0 exemplifies advancements in heterocyclic chemistry. Researchers frequently explore its oxygen-thiopyran linkage for creating chiral intermediates, reflecting search engine trends around "asymmetric synthesis techniques." Its balanced lipophilicity—confirmed via logP predictions—makes it relevant to trending topics like "drug permeability enhancement," frequently queried in pharmaceutical forums.

Analytical characterization of Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]- employs techniques such as HPLC-MS and NMR spectroscopy, addressing common user questions about "compound purity verification." The compound’s stability under physiological pH ranges (a key concern in preclinical development searches) further underscores its utility. Notably, its molecular weight (203.31 g/mol) and hydrogen-bonding capacity align with bioinformatics-driven inquiries on "fragment-based drug design."

Industrial applications of 1554659-71-0 extend to catalysis research and functional material synthesis, resonating with searches for "sustainable chemical processes." Its tetrahydrothiopyran component is investigated for polymer modifications—a trending niche in material science. Regulatory databases confirm its non-hazardous classification, aligning with SEO-optimized queries like "safe handling of specialty amines."

Future prospects for Ethanamine, 2-[(tetrahydro-2H-thiopyran-4-yl)oxy]- include explorations in targeted drug delivery systems and bioorthogonal chemistry, frequently cited in academic search trends. Collaborative studies on its structure-activity relationships (SAR) respond to the high-volume question, "how to optimize amine-containing pharmacophores?"—demonstrating its role as a pivotal research chemical in modern science.